Cas no 40372-06-3 (2'-Deoxyribavirin)

• Product name: 2'-Deoxyribavirin
• CAS No: 40372-06-3
• MF: C₈H₁₂N₄O₄
• MW: 228.21
• CID: 1061692
• PubChem ID: 10331346

2'-Deoxyribavirin Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxyribavirin
• 1-(2'-deoxy-β-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• 40372-06-3
• DTXSID001153248
• SCHEMBL11654052
• 1-[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• 1-(2-Deoxy-I(2)-D-erythro-pentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide

• Inchi： InChI=1S/C8H12N4O4/c9-7(15)8-10-3-12(11-8)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,15)/t4-,5+,6+/m0/s1
• InChI Key： GODSJHAJEWFDAD-KVQBGUIXSA-N
• SMILES： C1C(C(OC1N2C=NC(=N2)C(=O)N)CO)O

Computed Properties

• Exact Mass: 228.08585488g/mol
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 124Ų